![molecular formula C19H20F3N3O3 B2771857 Ethyl 4-(4-acetylpiperazin-1-yl)-7-(trifluoromethyl)quinoline-3-carboxylate CAS No. 898656-52-5](/img/structure/B2771857.png)
Ethyl 4-(4-acetylpiperazin-1-yl)-7-(trifluoromethyl)quinoline-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 4-(4-acetylpiperazin-1-yl)-7-(trifluoromethyl)quinoline-3-carboxylate, also known as EF-24, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of quinoline carboxylates, which are known for their anti-cancer and anti-inflammatory properties. EF-24 has been shown to have promising results in preclinical trials as a potential treatment for various diseases.
Scientific Research Applications
Antimicrobial Activity
Ethyl 4-(4-acetylpiperazin-1-yl)-7-(trifluoromethyl)quinoline-3-carboxylate and its derivatives have been explored for their antimicrobial properties. Research has demonstrated that certain substituted 1,2,3-triazoles derived from similar quinoline compounds exhibit significant antimicrobial activity. These findings indicate a potential for this compound in the development of new antimicrobial agents (Holla et al., 2005).
Corrosion Inhibition
A theoretical study on the inhibition efficiencies of quinoxalines, which are structurally related to this compound, has shown that these compounds can act as effective corrosion inhibitors for copper in nitric acid media. This suggests that modifications of the this compound structure could yield potent corrosion inhibitors, offering protective solutions for metal surfaces in industrial applications (Zarrouk et al., 2014).
Anticholinesterase and Antioxidant Activities
Compounds synthesized from ethyl 4-oxo-1,4-dihydroquinoline-3-carboxylates, which share a core structure with this compound, have been investigated for their biological activities, including antioxidant capacity and acetylcholinesterase inhibition. These activities are crucial in developing treatments for neurodegenerative diseases like Alzheimer's. The findings reveal that certain novel quinolone derivatives exhibit significant biological activities, indicating potential therapeutic applications (Mermer et al., 2018).
Anticancer Assessment
Ethyl 4-hydroxy-7-(trifluoromethyl)quinoline-3-carboxylate, a compound similar to this compound, has been modified to enhance its cytotoxic activity against various cancer cell lines, including MCF-7, HePG2, and HCT-116. This research underscores the potential of structurally related compounds in the development of novel anticancer drugs (Regal et al., 2020).
Adenosine Receptor Antagonism
A study on 4-amino[1,2,4]triazolo[4,3-a]quinoxalines, related in structural concept to this compound, identified their potent and selective antagonism at adenosine A1 and A2 receptors. This property suggests a potential application in developing rapid-onset antidepressants, as these compounds demonstrate promising activity in behavioral despair models in rats (Sarges et al., 1990).
Properties
IUPAC Name |
ethyl 4-(4-acetylpiperazin-1-yl)-7-(trifluoromethyl)quinoline-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20F3N3O3/c1-3-28-18(27)15-11-23-16-10-13(19(20,21)22)4-5-14(16)17(15)25-8-6-24(7-9-25)12(2)26/h4-5,10-11H,3,6-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEFNIDDRFHFOFA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C2C=C(C=CC2=C1N3CCN(CC3)C(=O)C)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20F3N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.